Cas no 1361683-25-1 (2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID)

• Product Name: 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID
• CAS No: 1361683-25-1
• MF: C₁₁H₆Cl₂N₂O₂
• MW: 269.083540439606
• CID: 5208592
• Update Time: 2025-06-08

2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID
• 5-Pyrimidinecarboxylic acid, 2-(2,5-dichlorophenyl)-

• Inchi： 1S/C11H6Cl2N2O2/c12-7-1-2-9(13)8(3-7)10-14-4-6(5-15-10)11(16)17/h1-5H,(H,16,17)
• InChI Key： QDSQSQZQRUJINO-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2Cl)=NC=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID

2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID (CAS No. 1361683-25-1): A Comprehensive Overview

2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID (CAS No. 1361683-25-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The compound's structure consists of a pyrimidine ring substituted with a 2,5-dichlorophenyl group and a carboxylic acid moiety, which imparts specific chemical and biological properties that make it an attractive candidate for further investigation.

The synthesis of 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2,5-dichlorobenzyl chloride with pyrimidine-5-carboxylic acid under appropriate conditions. This method provides a high yield and purity, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly routes, which are crucial for sustainable pharmaceutical manufacturing.

In terms of its physical and chemical properties, 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID is a white crystalline solid with a melting point of approximately 180°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are advantageous for both laboratory research and industrial applications, facilitating its use in various formulations and assays.

The biological activity of 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for the treatment of inflammatory diseases. Additionally, preclinical studies have indicated that 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID exhibits cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells.

Mechanistically, the anti-inflammatory effects of 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID are attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. By targeting this pathway, 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID can effectively reduce inflammation and associated tissue damage.

In the context of cancer research, 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID has been found to induce apoptosis in cancer cells through multiple mechanisms. It can disrupt mitochondrial function, leading to the release of cytochrome c and subsequent activation of caspases. Furthermore, it has been shown to inhibit cell cycle progression by inducing G1/S phase arrest, thereby preventing cell proliferation. These findings suggest that 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID may have therapeutic potential as an anti-cancer agent.

Beyond its direct biological activities, 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID has also been explored as a lead compound for drug discovery efforts. Its unique structural features make it an excellent scaffold for the design and synthesis of novel derivatives with enhanced pharmacological properties. For instance, researchers have modified the carboxylic acid moiety to create prodrugs that improve bioavailability and reduce toxicity. Additionally, structural modifications have been employed to enhance selectivity towards specific targets or improve pharmacokinetic profiles.

The safety profile of 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID is an important consideration for its potential clinical applications. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are required to ensure its safe use in humans. Ongoing research aims to further elucidate the safety profile and identify any potential adverse effects associated with long-term use.

In conclusion, 2-(2,5-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID (CAS No. 1361683-25-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it a valuable candidate for the development of novel therapeutic agents. Continued research into its synthesis, biological activity, and safety profile will undoubtedly contribute to advancing our understanding of this compound and its potential clinical utility.